2-((6-(hydroxymethyl)-2-(2-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[11-(hydroxymethyl)-5-(2-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C28H26N4O5S/c1-16-25-21(17(14-33)13-29-16)12-22-27(37-25)31-26(20-6-4-5-7-23(20)36-3)32-28(22)38-15-24(34)30-18-8-10-19(35-2)11-9-18/h4-11,13,33H,12,14-15H2,1-3H3,(H,30,34)
• InChI Key: UDQBSEYSHWXYPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC=CC=C4OC)SCC(=O)NC5=CC=C(C=C5)OC)CO
• Molecular Formula: C28H26N4O5S
• Molecular Weight: 530.6 g/mol

Description

2-((6-(hydroxymethyl)-2-(2-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C28H26N4O5S and its molecular weight is 530.6. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The compound has been explored for its potential in cancer treatment. Specifically, derivatives similar to this compound have been synthesized and tested for their in vitro cytotoxic activity against a range of cancer cell lines. One such study involved the synthesis of derivatives through the attachment of different aryloxy groups to the C2 of the pyrimidine ring. These derivatives were tested across 60 cancer cell lines, with one compound showing significant inhibition (about 20%) against eight cancer cell lines, including HOP-92, NCI-H226, and MDA-MB-468, indicating potential anticancer properties (Al-Sanea et al., 2020).

Anti-inflammatory and Analgesic Properties

Another research focus is the compound's potential for anti-inflammatory and analgesic applications. Novel derivatives synthesized from related chemical structures have been evaluated for their cyclooxygenase-1/2 (COX-1/COX-2) inhibitory, analgesic, and anti-inflammatory activities. Certain derivatives exhibited high inhibitory activity on COX-2 selectivity, significant analgesic protection, and anti-inflammatory activity, comparable to sodium diclofenac, a standard drug. This suggests the compound’s derivatives could have practical applications in pain management and inflammation control (Abu‐Hashem et al., 2020).

Synthesis of Heterocycles with Potential Biological Activities

The compound also serves as a precursor in the synthesis of various heterocycles, including pyrimidines, pyrazoles, and isoxazoles, which possess masked or unmasked aldehyde functionality. These heterocycles have broad applications, ranging from the development of new drugs to agricultural chemicals. Their synthesis and the exploration of their biological activities continue to be a significant area of research, demonstrating the compound's versatility in contributing to the development of new therapeutic agents and functional materials (Mahata et al., 2003).